2-Carboxyphenoxathiin-10,10-dioxide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Carboxyphenoxathiin-10,10-dioxide is a tricyclic aromatic compound featuring a phenoxathiin core modified with a carboxylic acid group at the 2-position and two sulfonyl groups at the 10-positions. This structure confers unique electronic and steric properties, making it a scaffold of interest in medicinal chemistry and materials science. Its carboxylic acid substituent enhances solubility and provides a reactive site for further derivatization, while the sulfonyl groups stabilize the molecule through electron-withdrawing effects .
Properties
Molecular Formula |
C13H8O5S |
|---|---|
Molecular Weight |
276.27 g/mol |
IUPAC Name |
10,10-dioxophenoxathiine-2-carboxylic acid |
InChI |
InChI=1S/C13H8O5S/c14-13(15)8-5-6-10-12(7-8)19(16,17)11-4-2-1-3-9(11)18-10/h1-7H,(H,14,15) |
InChI Key |
UMXYXYRQHGEFGZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)OC3=C(S2(=O)=O)C=C(C=C3)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
CX157 (3-Fluoro-7-(2,2,2-Trifluoroethoxy)phenoxathiin-10,10-dioxide)
- Structural Differences : CX157 replaces the 2-carboxy group with a 3-fluoro and 7-(2,2,2-trifluoroethoxy) substituent.
- Functional Properties: CX157 is a selective monoamine oxidase A (MAO-A) inhibitor developed for major depressive disorder (MDD). Unlike 2-carboxyphenoxathiin-10,10-dioxide, which lacks direct MAO-A inhibition data, CX157’s trifluoroethoxy group enhances lipophilicity and blood-brain barrier penetration, critical for central nervous system activity .
- Applications: Focused on neuropsychopharmacology, whereas 2-carboxyphenoxathiin-10,10-dioxide derivatives are explored for antiviral and anticancer activities .
TADF-CO-SO2 (2-(4-(Diphenylamino)phenyl)-9H-thioxanthen-9-one-10,10-dioxide)
- Structural Differences: Features a thioxanthenone core with a diphenylamino group instead of a carboxylic acid.
- Photophysical Properties: Used as a thermally activated delayed fluorescence (TADF) emitter in organic light-emitting diodes (OLEDs).
- Applications: OLED technology vs. 2-carboxyphenoxathiin-10,10-dioxide’s medicinal chemistry focus .
TXO-PhCz (2-Phenyl-4′-carbazole-9H-thioxanthen-9-one-10,10-dioxide)
- Structural Differences : Incorporates a carbazole group and phenyl substituent, replacing the carboxylic acid.
- Performance Metrics: TXO-PhCz exhibits green TADF emission with high purity (>99%) and a molecular formula of C31H19NO3S. Its carbazole moiety improves hole-transport properties, critical for OLED longevity. In contrast, 2-carboxyphenoxathiin-10,10-dioxide’s carboxylic acid may limit electroluminescence efficiency due to polar group-induced quenching .
3-Carboxylic Acid Thioxanthen-9-one-10,10-dioxide
- Structural Differences: Shares the sulfonyl groups but replaces the phenoxathiin core with a thioxanthenone system.
- Synthetic Utility: Used as a precursor for parallel synthesis of libraries targeting antiviral and anticancer agents. The 3-carboxy position allows regioselective modifications, while 2-carboxyphenoxathiin-10,10-dioxide’s substituent may hinder similar reactivity .
2-Acetylphenoxathiin-10,10-dioxide
- Structural Differences : Substitutes the carboxylic acid with an acetyl group.
- Reactivity : Bromination at the acetyl position yields 2-bromoacetyl derivatives, demonstrating higher electrophilicity than the carboxylic acid analogue. This makes it more suitable for nucleophilic substitution reactions in drug discovery .
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Molecular Properties
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
